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Abstract

Lavandulyl acetate, a naturally occurring monoterpene ester, is a key contributor to the
characteristic aroma of lavender. This technical guide provides an in-depth exploration of the
olfactory properties and aroma profile of Lavandulyl acetate. It is designed to be a
comprehensive resource for researchers, scientists, and professionals in drug development
and fragrance chemistry. This document details the compound's sensory characteristics,
physicochemical properties, and analytical methodologies for its assessment. Furthermore, it
outlines the general signal transduction pathway for olfactory perception.

Olfactory Properties of Lavandulyl Acetate

Lavandulyl acetate is prized for its complex and pleasant aroma, which is a cornerstone of the
fragrance and aromatherapy industries. It is one of the primary components of lavender
essential oil, contributing significantly to its overall scent profile[1].

Odor Profile: The scent of Lavandulyl acetate is predominantly characterized as having gentle
floral and herbal notes, often complemented by subtle citrus undertones[1]. It is also described
as sweet, fruity-herbaceous, and slightly warm to spicy, with some resemblance to the odor of
linalyl propionate. This multifaceted aroma makes it a versatile ingredient in a wide array of
fragrance compositions.
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While a specific, publicly available odor threshold value for pure Lavandulyl acetate is not
readily found in the reviewed literature, its potent and characteristic aroma suggests a low
detection threshold. The "Threshold of Concern," a toxicological value, has been established at
1800 u g/person/day , but this does not indicate its olfactory detection level[2].

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Lavandulyl acetate is
essential for its application and analysis.

Property Value Reference
Molecular Formula C12H2002 [3114]
Molecular Weight 196.29 g/mol

Appearance Colorless, oily liquid

Boiling Point 231.23°C

Flash Point 91 °C (196 °F)

Specific Gravity 0.908

Vapor Pressure 0.0476 mm Hg at 20 °C

Water Solubility 6.816 mg/L

log KOW (Octanol-Water

Partition Coefficient)

4.48

Aroma Profile and Chemical Composition

Lavandulyl acetate is a significant component of various lavender species, and its
concentration can vary depending on the plant's origin, genetics, and processing methods.
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Lavender Percentage of

Species/Extract Lavandulyl Acetate

Other Major
Components

Reference

Lavandula angustifolia
) Moderate levels
(English Lavender)

Linalool, Linalyl
acetate, Terpinen-4-ol,

Lavandulol

Lavandula angustifolia
Extracts (LE-W, LE-
A99, LE-A95)

High abundance (total
with Linalyl acetate >
57%)

Linalyl acetate,
Linalool, Linalool

oxides

Lavender Essential
Oils (General)

Target compound for

quality assessment

Linalool, Linalyl
acetate, 1,8-cineole,

Camphor

While a detailed aroma profile of pure Lavandulyl acetate with a breakdown of its key

aromatic contributors from a Gas Chromatography-Olfactometry (GC-O) analysis is not readily

available in the reviewed literature, its overall aroma is a synergistic effect of the molecule

itself.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for

Aroma Profiling

GC-MS is a fundamental technique for the qualitative and quantitative analysis of volatile

compounds like Lavandulyl acetate in essential oils and other complex mixtures.

Methodology:

o Sample Preparation: Dilute the essential oil sample in a suitable solvent (e.g., hexane,

ethanol) to an appropriate concentration.

e Injection: Inject a small volume (e.g., 1 pL) of the diluted sample into the GC inlet, which is

heated to vaporize the sample. A split or splitless injection mode can be used depending on

the concentration of the analytes.
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o Gas Chromatography Separation: The vaporized sample is carried by an inert carrier gas
(e.g., Helium) through a capillary column (e.g., HP-5MS). The column oven temperature is
programmed to ramp up over time (e.g., from 60°C to 240°C at a rate of 3°C/min) to
separate the compounds based on their boiling points and polarity.

o Mass Spectrometry Detection: As the separated compounds elute from the GC column, they
enter the mass spectrometer. They are ionized (typically by electron impact ionization) and
fragmented. The mass-to-charge ratio of the resulting ions is measured by the mass
analyzer (e.g., a quadrupole).

o Data Analysis: The resulting chromatogram shows peaks corresponding to different
compounds. The mass spectrum of each peak is compared to a spectral library (e.g., NIST)
for compound identification. Quantification can be achieved by comparing the peak area of
Lavandulyl acetate to that of an internal or external standard.

Sample Preparation Gas Chromatography Mass Spectrometry Data Analysis

'y
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Figure 1: GC-MS Experimental Workflow.

Sensory Evaluation of Aroma Profile

Sensory evaluation is crucial for characterizing the odor of a single chemical compound like
Lavandulyl acetate.

Methodology:

o Panel Selection and Training: Assemble a panel of trained sensory assessors. Training
should focus on the identification and intensity rating of various aroma descriptors relevant to
floral, herbal, fruity, and spicy notes.
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o Sample Preparation: Prepare a dilution series of pure Lavandulyl acetate in an odorless
solvent (e.g., diethyl phthalate or ethanol). Samples should be presented in identical, coded
containers (e.g., glass vials with smelling strips or blotters).

» Evaluation Environment: Conduct the evaluation in a sensory analysis laboratory with
controlled temperature, humidity, and lighting, and free from extraneous odors.

e Procedure:
o Acclimatization: Allow panelists to acclimate to the testing environment.

o Reference Standards: Provide panelists with reference standards for the aroma
descriptors to be used.

o Sample Presentation: Present the coded samples to the panelists in a randomized order.

o Evaluation: Panelists dip a clean, odorless smelling strip into each sample and evaluate
the aroma at different time intervals (top, middle, and base notes). They then rate the
intensity of each perceived aroma descriptor on a structured scale (e.g., a 0-10 numerical
scale).

o Data Analysis: Analyze the data statistically to determine the mean intensity ratings for each
descriptor, creating a comprehensive aroma profile. Techniques like spider web diagrams
can be used for visualization.
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Figure 2: Sensory Evaluation Workflow.
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Olfactory Signaling Pathway

The perception of Lavandulyl acetate, like other odorants, is initiated by its interaction with
olfactory receptors (ORSs) in the nasal cavity. These receptors are G-protein-coupled receptors
(GPCRs). While the specific ORs that bind to Lavandulyl acetate have not been definitively
identified in the reviewed literature, the general signal transduction cascade is well-established.

Mechanism of Olfactory Signal Transduction:

o Odorant Binding: Lavandulyl acetate molecules, upon inhalation, dissolve in the olfactory
mucus and bind to specific ORs located on the cilia of olfactory receptor neurons (ORNS).

» G-Protein Activation: This binding event induces a conformational change in the OR, leading
to the activation of a specific G-protein, Goolf.

e Second Messenger Production: The activated Gaolf subunit stimulates adenylyl cyclase,
which in turn catalyzes the conversion of ATP to cyclic AMP (CAMP).

» lon Channel Opening: The increase in intracellular cAMP concentration leads to the opening
of cyclic nucleotide-gated (CNG) ion channels.

o Depolarization: The opening of CNG channels allows an influx of Na* and Ca?* ions, causing
depolarization of the ORN's membrane.

» Action Potential Generation: This depolarization, if it reaches the threshold, triggers an action
potential.

» Signal Transmission to the Brain: The action potential propagates along the axon of the ORN
to the olfactory bulb in the brain, where the signal is processed and perceived as a specific
scent.
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Figure 3: Olfactory Signal Transduction Pathway.
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Conclusion

Lavandulyl acetate is a vital aroma compound with a complex and desirable olfactory profile.
This guide has provided a detailed overview of its sensory and physicochemical properties,
along with standardized methodologies for its analysis. A deeper understanding of its aroma
profile and the underlying mechanisms of its perception is crucial for its effective utilization in
fragrance development, aromatherapy applications, and potential therapeutic interventions.
Further research to determine its specific odor threshold and to identify the olfactory receptors
responsible for its perception will provide even greater insights into the olfactory world of this
important natural ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b123112?utm_src=pdf-body
https://www.benchchem.com/product/b123112?utm_src=pdf-custom-synthesis
https://monq.com/blogs/terpenes-and-terpene-deficiency/lavandulyl-acetate-the-enchanting-heart-of-lavender
http://www.perflavory.com/docs/doc1030141.html
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/25905-14-0.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/25905-14-0.pdf
https://www.thegoodscentscompany.com/data/rw1030141.html
https://www.benchchem.com/product/b123112#olfactory-properties-and-aroma-profile-of-lavandulyl-acetate
https://www.benchchem.com/product/b123112#olfactory-properties-and-aroma-profile-of-lavandulyl-acetate
https://www.benchchem.com/product/b123112#olfactory-properties-and-aroma-profile-of-lavandulyl-acetate
https://www.benchchem.com/product/b123112#olfactory-properties-and-aroma-profile-of-lavandulyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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